Cas no 1420792-54-6 (2-Bromo-5-chloroquinoline)

• Product Name: 2-Bromo-5-chloroquinoline
• CAS No: 1420792-54-6
• MF: C₉H₅BrClN
• MW: 242.499700307846
• CID: 5039586
• PubChem ID: 97036485
• Update Time: 2026-02-28

2-Bromo-5-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloroquinoline
• Quinoline, 2-bromo-5-chloro-
• BrC1=NC2=CC=CC(=C2C=C1)Cl
• DB-376933
• CS-0196780
• SB72081
• 1420792-54-6
• SCHEMBL19810720
• BS-52014
• D71280

• Inchi： 1S/C9H5BrClN/c10-9-5-4-6-7(11)2-1-3-8(6)12-9/h1-5H
• InChI Key： PZAHFAZCBWHOTB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=CC=CC2=N1)Cl

Computed Properties

• Exact Mass: 240.929
• Monoisotopic Mass: 240.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Bromo-5-chloroquinoline

2-Bromo-5-chloroquinoline: A Comprehensive Overview

2-Bromo-5-chloroquinoline, also known by its CAS number 1420792-54-6, is a heterocyclic aromatic compound that belongs to the quinoline family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The molecule consists of a quinoline ring system with bromine and chlorine substituents at the 2 and 5 positions, respectively. This substitution pattern imparts distinct electronic and steric properties, making it a valuable building block in organic chemistry.

The synthesis of 2-bromo-5-chloroquinoline has been extensively studied, with researchers exploring various methodologies to achieve high yields and selectivity. One of the most efficient routes involves the Friedlander synthesis, where o-aminoaromatic compounds react with α,β-unsaturated carbonyl compounds under specific conditions. Recent advancements have focused on optimizing reaction conditions, such as the use of microwave-assisted synthesis or catalytic systems, to enhance the overall process. These developments have not only improved the scalability of the synthesis but also opened new avenues for incorporating this compound into more complex molecular frameworks.

2-Bromo-5-chloroquinoline exhibits remarkable versatility in its applications. In the field of pharmacology, this compound has been investigated as a potential lead for drug development. Its quinoline core is known to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that 2-bromo-5-chloroquinoline derivatives can modulate cellular signaling pathways, making them promising candidates for treating diseases such as cancer and inflammatory disorders. For instance, researchers have reported that certain derivatives exhibit potent anti-proliferative activity against cancer cell lines while showing minimal toxicity to normal cells.

In materials science, 2-bromo-5-chloroquinoline has been utilized as a precursor for constructing advanced materials with unique optical and electronic properties. The compound's ability to form self-assembled monolayers (SAMs) and its compatibility with various surface modification techniques make it an attractive candidate for applications in nanotechnology and optoelectronics. Recent experiments have shown that films constructed from this compound exhibit excellent charge transport properties, which could be harnessed in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The chemical stability of 2-bromo-5-chloroquinoline is another aspect that contributes to its utility. The bromine and chlorine substituents enhance the molecule's resistance to oxidation and hydrolysis under mild conditions, making it suitable for long-term storage and use in diverse chemical environments. This stability is particularly advantageous in industrial settings where consistent performance is critical.

In terms of safety considerations, handling 2-bromo-5-chloroquinoline requires adherence to standard laboratory protocols. While it is not classified as a hazardous substance under normal conditions, proper precautions should be taken to avoid prolonged exposure or inhalation of dust particles. Storage in a cool, dry place away from incompatible materials is recommended to ensure optimal stability.

The future outlook for 2-bromo-5-chloroquinoline appears bright, with ongoing research exploring its potential in emerging areas such as green chemistry and sustainable materials development. Scientists are actively investigating methods to synthesize this compound using environmentally friendly reagents and conditions, aligning with global efforts to promote eco-friendly practices in the chemical industry.